2-chloro-N-[3-(2-methylpropoxy)phenyl]acetamide

• IUPAC Name: 2-chloro-N-[3-(2-methylpropoxy)phenyl]acetamide
• InChI: InChI=1S/C12H16ClNO2/c1-9(2)8-16-11-5-3-4-10(6-11)14-12(15)7-13/h3-6,9H,7-8H2,1-2H3,(H,14,15)
• InChI Key: PNFGVUWIEIOGSP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)COC1=CC=CC(=C1)NC(=O)CCl
• Molecular Formula: C12H16ClNO2
• Molecular Weight: 241.71 g/mol

Description

2-chloro-N-[3-(2-methylpropoxy)phenyl]acetamide is a chemical compound that belongs to the family of acetamides. It is commonly known as Ritonavir, which is a drug used for the treatment of HIV infections. However, in recent years, researchers have been exploring the potential of this compound in various scientific research applications.

Mechanism of Action

The mechanism of action of 2-chloro-N-[3-(2-methylpropoxy)phenyl]acetamide is not fully understood. However, studies have suggested that it works by inhibiting the activity of proteasomes, which are responsible for the degradation of proteins in cells. This leads to the accumulation of misfolded and damaged proteins, which can induce cell death.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. It can induce apoptosis in cancer cells, inhibit the growth of cancer cells, and reduce inflammation. It has also been shown to have neuroprotective effects and can improve cognitive function.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-chloro-N-[3-(2-methylpropoxy)phenyl]acetamide in lab experiments is its ability to induce apoptosis in cancer cells. This makes it a promising candidate for cancer research. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the research on 2-chloro-N-[3-(2-methylpropoxy)phenyl]acetamide. One of the most promising directions is in the development of new cancer treatments. Researchers are exploring the potential of this compound in combination with other drugs to improve its efficacy. Other future directions include exploring the neuroprotective effects of this compound and its potential in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
Conclusion
In conclusion, this compound is a promising compound with potential in various scientific research applications. Its ability to induce apoptosis in cancer cells and reduce inflammation makes it a promising candidate for cancer research. However, further research is needed to fully understand its mechanism of action and potential in other areas of research.

Synthesis Methods

The synthesis of 2-chloro-N-[3-(2-methylpropoxy)phenyl]acetamide involves the reaction of 3-(2-methylpropoxy)aniline with chloroacetyl chloride in the presence of a base. The resulting product is then purified using column chromatography to obtain the pure compound.

Scientific Research Applications

2-chloro-N-[3-(2-methylpropoxy)phenyl]acetamide has been extensively studied for its potential in various scientific research applications. One of the most promising applications is in the field of cancer research. Studies have shown that this compound has anti-cancer properties and can induce apoptosis in cancer cells. It has also been shown to inhibit the growth of cancer cells in vitro and in vivo.